N-[2-(3,4-dimethoxyphenyl)ethyl]-3,4-dimethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-3,4-dimethyl-N-[(1-methylpyrazol-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C23H29N3O4S/c1-17-6-8-21(12-18(17)2)31(27,28)26(16-20-14-24-25(3)15-20)11-10-19-7-9-22(29-4)23(13-19)30-5/h6-9,12-15H,10-11,16H2,1-5H3
• InChI Key: BVSIQONGYYVWFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N(CCC2=CC(=C(C=C2)OC)OC)CC3=CN(N=C3)C)C
• Molecular Formula: C23H29N3O4S
• DSSTOX Substance ID: DTXSID301113762
• Molecular Weight: 443.6 g/mol
• CAS No.: 1174844-14-4

Description

This compound is a benzenesulfonamide derivative featuring a 3,4-dimethoxyphenylethyl chain and a 1-methylpyrazolemethyl group as substituents. The structural complexity of this compound, including its methoxy and methylpyrazole moieties, suggests tailored electronic and steric properties that may influence solubility, binding affinity, and metabolic stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with structurally analogous benzenesulfonamide derivatives, focusing on substituent effects, physicochemical properties, and synthetic methodologies.

Core Structural Features

Compound Name (ID if available)	Core Structure	Key Substituents
Target Compound	Benzenesulfonamide	3,4-Dimethoxyphenylethyl, 1-methylpyrazolemethyl
4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide (Example 53, )	Benzenesulfonamide	Fluorinated chromenone, pyrazolopyrimidine, methyl group
2,3-Dichloro-N,N-dimethyl-benzenesulfonamide (865664-00-2, )	Benzenesulfonamide	Dichloro, dimethylamino

Key Observations :

• The target compound lacks halogen atoms (e.g., fluorine or chlorine) present in the other derivatives, which could reduce its electrophilicity compared to halogenated analogs .
• The 3,4-dimethoxyphenyl group in the target compound may enhance solubility in polar solvents compared to the fluorinated chromenone moiety in Example 53 .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (Inferred)
Target Compound	~480 (calculated)	Not reported	Moderate (due to methoxy/pyrazole groups)
Example 53 ()	589.1	175–178	Low (fluorinated aromatic systems)
2,3-Dichloro-N,N-dimethyl-benzenesulfonamide ()	~234 (calculated)	Not reported	High (smaller substituents)

Analysis :

• The higher molecular weight of Example 53 (589.1 g/mol) reflects its complex fluorinated chromenone and pyrazolopyrimidine substituents, which likely reduce solubility compared to the target compound .

Contrast :

• The use of transition-metal catalysts in Example 53 highlights a common strategy for introducing heteroaromatic systems, whereas the target compound’s synthesis may rely on simpler alkylation steps .

Structural Characterization Tools

• X-ray Crystallography : Programs like SHELXL and WinGX () are widely used for refining crystal structures of sulfonamide derivatives. For instance, SHELXL’s robustness in handling anisotropic displacement parameters is critical for analyzing compounds with bulky substituents (e.g., the target compound’s dimethoxyphenyl group).
• Mass Spectrometry : Example 53 was characterized via mass spectrometry (M⁺+1 = 589.1), a method applicable to the target compound for verifying molecular weight .

Implications for Research and Development

• Pharmacological Potential: The absence of halogens in the target compound may reduce off-target interactions compared to halogenated analogs, making it a candidate for selective enzyme inhibition.
• Synthetic Challenges : Bulky substituents (e.g., dimethoxyphenylethyl) could complicate crystallization, necessitating advanced refinement tools like SHELX or WinGX .